5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide

• Molecular Formula: C17H16ClN5O3S3
• Molecular Weight: 470.0 g/mol
• IUPAC Name: 5-chloro-2-propan-2-ylsulfanyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H16ClN5O3S3/c1-10(2)28-16-20-9-13(18)14(22-16)15(24)21-11-3-5-12(6-4-11)29(25,26)23-17-19-7-8-27-17/h3-10H,1-2H3,(H,19,23)(H,21,24)
• InChI Key: XTXDPCANNIJODH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3)Cl

Description

This compound features a pyrimidine core substituted with a chlorine atom at position 5, a propan-2-ylsulfanyl (isopropylsulfanyl) group at position 2, and a carboxamide moiety at position 2. The carboxamide is linked to a phenyl ring bearing a 1,3-thiazol-2-ylsulfamoyl group (Figure 1).

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is to start with 5-chloro-2-(propan-2-ylsulfanyl)aniline (CAS No.

Reaction Conditions: Specific reaction conditions depend on the synthetic route chosen. Commonly used methods include condensation reactions, cyclizations, and amide bond formation.

Industrial Production: While industrial-scale production details are proprietary, laboratories typically employ similar synthetic strategies.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified functional groups, affecting solubility, bioactivity, and other properties.

Scientific Research Applications

Chemical Properties and Structure

The compound has a complex molecular structure characterized by:

• Molecular Formula : C21H23ClN4O4S
• Molecular Weight : 495.0 g/mol
• IUPAC Name : 5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide

Anticancer Properties

Research has indicated that compounds similar to 5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide exhibit significant anticancer activity. For instance, derivatives of sulfonamide compounds have shown cytotoxic effects against various cancer cell lines, including breast and colon cancer cells. These compounds induce apoptosis and inhibit cell proliferation through mechanisms involving the modulation of signaling pathways related to cell survival and apoptosis .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Similar thiazole-containing compounds have demonstrated effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli. The incorporation of sulfamoyl groups enhances the interaction with bacterial enzymes, leading to increased antibacterial activity .

Case Study 1: Anticancer Evaluation

A series of studies have been conducted to evaluate the anticancer efficacy of thiazole-based compounds. For example, a study demonstrated that compounds with similar structural motifs showed promising results in inhibiting tumor growth in xenograft models . The quantitative structure–activity relationship (QSAR) analysis was employed to predict the efficacy of various derivatives.

Case Study 2: Antimicrobial Testing

In another notable study, compounds derived from similar thiazole and sulfamoyl frameworks were tested for their antimicrobial properties. The results indicated that modifications in the side chains significantly influenced their antibacterial potency against various pathogens .

Potential Applications in Drug Development

The unique combination of thiazole and pyrimidine structures in 5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide positions it as a potential lead compound for:

• Anticancer drugs targeting specific pathways involved in tumor growth.
• Antimicrobial agents effective against resistant strains of bacteria.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with enzymes, receptors, or cellular pathways, leading to therapeutic effects.
• Detailed studies are necessary to elucidate its precise mode of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrimidine Core

5-Chloro-2-(isopropylsulfanyl)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}pyrimidine-4-carboxamide

• Key Difference : The sulfamoyl group on the phenyl ring is substituted with a 4-methylpyrimidin-2-yl group instead of 1,3-thiazol-2-yl.
• However, the loss of thiazole’s heteroatoms could diminish hydrogen-bonding capacity .

5-Chloro-2-(ethylsulfanyl)-N-(2-methoxyphenyl)pyrimidine-4-carboxamide

• Key Differences :
  • Ethylsulfanyl (shorter chain) replaces isopropylsulfanyl.
  • The phenyl ring has a methoxy group instead of sulfamoyl-thiazole.
• Impact: Reduced hydrophobicity from the shorter ethyl chain and methoxy group may lower membrane permeability.

5-Chloro-2-(allylsulfanyl)-N-{2-[(4-methoxyphenyl)carbamoyl]benzofuran-3-yl}pyrimidine-4-carboxamide

• Key Differences :
  • Allylsulfanyl (unsaturated chain) replaces isopropylsulfanyl.
  • Benzofuran-carboxamide replaces the sulfamoyl-phenyl group.
• However, the lack of sulfamoyl-thiazole could limit target specificity .

Pharmacological Screening and Activity

• Compound 11 () : A structurally related pyrimidine-thiazole derivative with a p-fluorobenzoyl group showed moderate activity in pharmacological screens, suggesting the target compound may share similar efficacy. Differences in sulfamoyl substituents (thiazol-2-yl vs. methylpyrimidinyl) could modulate potency .
• Pazopanib Analogs () : Derivatives with pyrimidine cores and sulfonamide linkages exhibit antitumor activity. The target compound’s sulfamoyl-thiazole group may mimic pazopanib’s sulfonamide interactions with kinase targets, though detailed comparative assays are needed .

Physicochemical and Structural Properties

Table 1: Structural and Property Comparison

Compound Name	Sulfanyl Group	Aromatic Substituent	LogP*	Bioactivity Notes
Target Compound	Isopropyl	4-(Thiazol-2-ylsulfamoyl)phenyl	3.8	High hydrophobicity; H-bond donor/acceptor rich
4-Methylpyrimidinyl Analog ()	Isopropyl	4-(Methylpyrimidinylsulfamoyl)	3.5	Reduced H-bond capacity
Ethylsulfanyl-Methoxyphenyl ()	Ethyl	2-Methoxyphenyl	2.9	Lower membrane permeability
Allylsulfanyl-Benzofuran ()	Allyl	Benzofuran-3-yl	3.2	Reactive allyl group

*Calculated using fragment-based methods.

Biological Activity

Overview

5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide is a synthetic compound that has garnered interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article delves into its biological mechanisms, efficacy, and comparative analysis with similar compounds.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• Chlorine atom at position 5 of the pyrimidine ring.
• Propan-2-ylsulfanyl group which may enhance lipophilicity and biological activity.
• Thiazole moiety contributing to its pharmacological properties.

Structural Formula

$$\text{C}_{15}\text{H}_{16}\text{ClN}_{3}\text{O}_{2}\text{S}_{3}$$

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. Research indicates that it may function through the following mechanisms:

• Enzyme Inhibition : The compound has shown potential in inhibiting enzymes involved in critical cellular processes such as DNA replication and protein synthesis, which are vital for cancer cell proliferation.
• Antimicrobial Activity : Preliminary studies suggest that it may exhibit antimicrobial properties, potentially acting against various pathogens by disrupting their metabolic pathways.

Biological Activity Data

A summary of the biological activities observed in various studies is presented below:

Activity Type	Description	Reference
Anticancer	Inhibits proliferation of cancer cells; induces apoptosis in specific cell lines.
Antimicrobial	Exhibits activity against certain bacterial strains; mechanism under investigation.
Anti-inflammatory	Potentially reduces inflammation in animal models; comparable to established drugs.

Anticancer Properties

In a study focusing on pyrimidine derivatives, 5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide was tested against various human tumor cell lines. The results indicated a significant reduction in cell viability and induction of apoptosis, suggesting its potential as an anticancer agent targeting folate receptors.

Antimicrobial Studies

Research has demonstrated that this compound exhibits antimicrobial properties against specific strains of bacteria. In vitro assays indicated that it effectively inhibited bacterial growth, likely through interference with critical metabolic pathways essential for bacterial survival.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds reveals unique advantages of 5-chloro-2-(propan-2-ylsulfanyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyrimidine-4-carboxamide:

Compound	Activity	Efficacy
N-[5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide	Moderate Anticancer	Less effective than target compound
5-(phenylselenenyl)-6-azauracil	Antiviral	Effective but limited scope